Cas no 1780279-45-9 (5-bromo-3-(1,1-difluoroethyl)-1-methyl-1H-indazole)

• Product Name: 5-bromo-3-(1,1-difluoroethyl)-1-methyl-1H-indazole
• CAS No: 1780279-45-9
• MF: C₁₀H₉BrF₂N₂
• MW: 275.092668294907
• CID: 6140901
• PubChem ID: 84714023
• Update Time: 2025-07-19

5-bromo-3-(1,1-difluoroethyl)-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• EN300-7503682
• 5-bromo-3-(1,1-difluoroethyl)-1-methyl-1H-indazole
• 1780279-45-9

• Inchi： 1S/C10H9BrF2N2/c1-10(12,13)9-7-5-6(11)3-4-8(7)15(2)14-9/h3-5H,1-2H3
• InChI Key： PSVLYUDFMPIVGK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(C)(F)F)=NN2C

Computed Properties

• Exact Mass: 273.99172g/mol
• Monoisotopic Mass: 273.99172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-bromo-3-(1,1-difluoroethyl)-1-methyl-1H-indazole

Research Brief on 5-bromo-3-(1,1-difluoroethyl)-1-methyl-1H-indazole (CAS: 1780279-45-9)

The compound 5-bromo-3-(1,1-difluoroethyl)-1-methyl-1H-indazole (CAS: 1780279-45-9) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This indazole derivative has garnered significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a valuable scaffold for drug discovery.

The synthesis of 5-bromo-3-(1,1-difluoroethyl)-1-methyl-1H-indazole involves a multi-step process, including bromination and difluoroethylation reactions. Researchers have optimized these steps to achieve high yields and purity, which are critical for further biological evaluation. The presence of the bromo and difluoroethyl groups enhances the compound's reactivity and binding affinity, making it a versatile intermediate for the development of novel therapeutics.

In terms of pharmacological activity, preliminary studies suggest that 5-bromo-3-(1,1-difluoroethyl)-1-methyl-1H-indazole exhibits potent inhibitory effects on specific kinase targets. Kinases play a crucial role in various cellular processes, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The compound's ability to modulate kinase activity highlights its potential as a lead compound for the development of targeted therapies.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth and reducing inflammation. For instance, in a murine model of colorectal cancer, treatment with 5-bromo-3-(1,1-difluoroethyl)-1-methyl-1H-indazole resulted in a significant reduction in tumor volume and improved survival rates. These findings underscore the compound's therapeutic potential and warrant further investigation into its safety and pharmacokinetic profile.

Despite these promising results, challenges remain in the development of 5-bromo-3-(1,1-difluoroethyl)-1-methyl-1H-indazole as a drug candidate. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Researchers are exploring various derivatives and prodrug approaches to overcome these limitations and enhance the compound's clinical applicability.

In conclusion, 5-bromo-3-(1,1-difluoroethyl)-1-methyl-1H-indazole (CAS: 1780279-45-9) represents a promising avenue for drug discovery, with its unique chemical structure and potent biological activity. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its potential in preclinical and clinical settings. The compound's development could pave the way for novel therapies targeting kinase-related diseases, offering new hope for patients worldwide.